Cas no 933020-32-7 (N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 933020-32-7
• MF: C₂₂H₂₁ClN₄O₂
• MW: 408.880743741989
• CID: 5429142
• Update Time: 2025-10-29

N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine
• N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C22H21ClN4O2/c1-13-5-7-16(11-17(13)23)25-21-9-14(2)24-22-12-18(26-27(21)22)15-6-8-19(28-3)20(10-15)29-4/h5-12,25H,1-4H3
• InChI Key： RCKWLGUAYHKGAO-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C(OC)=C3)=NN1C(NC1=CC=C(C)C(Cl)=C1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-amine

N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine: A Comprehensive Overview

CAS No. 933020-32-7 corresponds to the compound N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine, a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural features and versatile applications.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core, which serves as a central scaffold for various functional groups. The substituents attached to this core include a 3-chloro-4-methylphenyl group at position 7 and a 3,4-dimethoxyphenyl group at position 2, along with a methyl group at position 5. These substituents significantly influence the electronic properties and reactivity of the molecule, making it suitable for diverse chemical transformations and applications.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in drug discovery and materials science. For instance, researchers have explored the potential of these compounds as inhibitors of certain enzymes or as building blocks for advanced materials with tailored electronic properties. The presence of electron-withdrawing groups like chlorine and methoxy groups in this compound enhances its ability to participate in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions.

In terms of physical properties, this compound exhibits a melting point of approximately 280°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in organic synthesis where controlled reactivity is required. Furthermore, the compound's stability under thermal and oxidative conditions has been extensively studied, making it a reliable candidate for high-throughput screening in pharmaceutical research.

The synthesis of N-(3-chloro-4-methylphenyl)-2-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-amine typically involves a multi-step process that includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates. These improvements have made the compound more accessible for large-scale applications in both academic and industrial settings.

One of the most promising applications of this compound lies in its potential use as an intermediate in the synthesis of bioactive molecules. Researchers have reported its role in the development of novel anti-tumor agents due to its ability to modulate key signaling pathways involved in cancer progression. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, CAS No. 933020-32-7 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for future innovations in chemistry and materials science.